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Modumate Technical Support Center: Automated
Dimensioning

This technical support center provides guidance on refining automated dimensioning within
Modumate. The following troubleshooting guides and frequently asked questions (FAQS)
address common issues researchers, scientists, and drug development professionals may
encounter while documenting their facility or laboratory designs.

Frequently Asked Questions (FAQs)

Q1: How does automated dimensioning work in Modumate?

Al: Modumate's approach to automated dimensioning is rooted in its core philosophy of
creating a detailed and accurate 3D model from which documentation is derived. The process
begins with the creation of a "massing graph,” which serves as the foundational framework of
your design.[1][2] As you add "Separators” like walls, floors, and roofs to this graph, Modumate
captures the necessary data to automatically generate dimensions for drawings.[2] The
software aims to automate repetitive drafting tasks, allowing users to focus on design.[3][4]

Q2: Can | manually adjust the automated dimensions in Modumate?

A2: Yes, it is possible to manually override the automated dimensions. When you select a
single object, "dark dimension strings can be typed and overridden," which in turn moves the
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selected element.[5] This allows for fine-tuning the placement and value of dimensions to meet
specific documentation standards.

Q3: My dimensions are not appearing as expected on the exported DWG files. What should |
do?

A3: This issue can arise from several factors. First, ensure that your 3D model is clean and that
all elements are correctly joined. Use the "join tool" to clean up unnecessary vertices and
ensure that assemblies are continuous.[5] Second, verify the settings of your cut plane used to
generate the DWG. The position and direction of the cut plane determine what is visible and
therefore dimensioned.[5] If the issue persists, review the layers within your assemblies to
ensure they are correctly defined, as this can affect where dimension lines snap.

Q4: How can | control the level of detail in my automated dimensions?

A4: The level of detail in your dimensions is directly related to the level of detail in your 3D
model. Modumate's workflow encourages progressing from a basic massing graph to detailed
assemblies with accurate material layers.[2] To increase the detail of your dimensions, you can:

» Refine the Massing Graph: Ensure the initial framework is precise.
e Add Detailed Separators: Use assemblies with accurate thicknesses and material layers.

o Define Edge Details: Specify how different assemblies connect to ensure construction-grade
accuracy in your model and, consequently, your dimensions.[6]

Troubleshooting Guides
Issue 1: Inaccurate or Misaligned Dimensions

This is a common issue in automated dimensioning workflows. The following table outlines
potential causes and their solutions.
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Potential Cause Troubleshooting Steps

Review your massing graph and separators for
| - any misalignments or inaccuracies. Even small
mprecise Modeling _ .

errors in the model can lead to incorrect

dimensions.

When manually adjusting dimensions, ensure
| ‘s ] you are snapping to the correct points on your
ncorrect Snapping _

model. Use Modumate's snapping tools to lock

onto corners, midpoints, and edges.[5]

For non-standard or complex shapes, the
automated dimensioning may require manual

Complex Geometry assistance. Use the override feature to correct
any dimensions that are not automatically

generated as desired.[5]

If you have made changes to your model that
) are not reflected in the dimensions, try
Outdated Model Information ] ] ) )
regenerating the drawing view or re-exporting

the DWG.

Issue 2: Overlapping or Cluttered Dimension Text

Clear and legible dimensions are crucial for accurate documentation. Here are some steps to
resolve cluttered text.
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Potential Cause

Troubleshooting Steps

Dense Geometry

In areas with many closely spaced elements,
automated text placement can be challenging.
Manually move the dimension text to a clear

location.

Incorrect Dimension Style

While specific style settings for Modumate are
not detailed in the available information, most
BIM software allows for customization of text
size, font, and offset from the dimension line.
Explore the available settings to optimize text

placement.

Multiple Dimension Strings

If several dimension strings are competing for
space, consider combining them or breaking

them out into separate, less cluttered views.

Visualizing a Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common dimensioning

issues in a BIM environment like Modumate.
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Caption: A workflow for troubleshooting automated dimensioning issues.
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Logical Pathway for Refining Automated
Dimensions

This diagram outlines a conceptual pathway for achieving refined automated dimensions within
the Modumate environment.
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Caption: Conceptual pathway for refining automated dimensions in Modumate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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